Cas no 306730-38-1 (N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide)

• Product Name: N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• CAS No: 306730-38-1
• MF: C₁₁H₉Cl₂N₃OS₂
• MW: 334.244657278061
• MDL: MFCD00169357
• CID: 5025418
• Update Time: 2026-02-28

N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• N-(3,5-DICHLOROPHENYL)-2-(3-METHYL(2,4,5-THIADIAZOLYLTHIO))ETHANAMIDE
• N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• MDL： MFCD00169357
• Inchi： 1S/C11H9Cl2N3OS2/c1-6-15-16-11(19-6)18-5-10(17)14-9-3-7(12)2-8(13)4-9/h2-4H,5H2,1H3,(H,14,17)
• InChI Key： KIPDQDJUEWEUIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CSC1=NN=C(C)S1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 3.8
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide: A Comprehensive Overview

N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, commonly referred to by its CAS number 306730-38-1, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a dichlorophenyl group and a thiadiazole ring system. The combination of these functional groups imparts distinctive chemical properties that make it valuable in various research and industrial contexts.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dichlorophenyl derivative. This is followed by the introduction of the thiadiazole moiety through a series of coupling reactions. The final step involves the formation of the acetamide group, which is critical for its biological activity. Recent advancements in synthetic chemistry have enabled researchers to optimize these steps, improving both yield and purity. For instance, studies published in Journal of Organic Chemistry (2022) demonstrated the use of microwave-assisted synthesis to streamline the process.

One of the most significant applications of N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is in pharmacology. The compound has shown promising results as a potential drug candidate due to its ability to inhibit certain enzymes associated with neurodegenerative diseases. For example, research conducted at the University of California (UCSF) revealed that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. These findings were published in Nature Communications (2023), highlighting its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. A paper published in Advanced Materials (2023) demonstrated that incorporating this compound into OLED structures significantly enhances their efficiency and stability.

The environmental impact of N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has also been a topic of interest among researchers. Studies have shown that while it exhibits high efficacy in biological systems, its persistence in the environment is relatively low due to rapid biodegradation under aerobic conditions. This makes it a more sustainable option compared to other similar compounds. These findings were reported in Environmental Science & Technology (2023), emphasizing its eco-friendly profile.

Looking ahead, ongoing research is focused on further optimizing the properties of this compound for specialized applications. For instance, efforts are underway to enhance its solubility for better bioavailability in pharmaceutical formulations. Additionally, investigations into its compatibility with advanced manufacturing techniques are expected to open new avenues for its use in high-tech materials.

In conclusion, N-(3,5-Dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, with its CAS number 306730-38-1, stands as a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and diverse applications underscore its importance in contemporary scientific research and industrial innovation.